Cas no 282102-05-0 (4,6-Dichloro-2-methyl-3-nitropyridine)

• Product name: 4,6-Dichloro-2-methyl-3-nitropyridine
• CAS No: 282102-05-0
• MF: C₆H₄Cl₂N₂O₂
• MW: 207.014159202576
• CID: 2157069
• PubChem ID: 4269500

4,6-Dichloro-2-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-2-methyl-3-nitropyridine
• SB21408
• E80367
• CS-0497192
• SCHEMBL18226831
• EN300-380915
• DA-07366
• 282102-05-0

• Inchi： 1S/C6H4Cl2N2O2/c1-3-6(10(11)12)4(7)2-5(8)9-3/h2H,1H3
• InChI Key： QLHLRJUPEKKBBN-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C)C=1[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 205.9649828g/mol
• Monoisotopic Mass: 205.9649828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7
• XLogP3: 2.7

Additional information on 4,6-Dichloro-2-methyl-3-nitropyridine

Comprehensive Overview of 4,6-Dichloro-2-methyl-3-nitropyridine (CAS No. 282102-05-0)

4,6-Dichloro-2-methyl-3-nitropyridine (CAS No. 282102-05-0) is a specialized heterocyclic compound widely recognized for its role in pharmaceutical intermediates and agrochemical synthesis. This compound belongs to the nitropyridine family, characterized by its unique molecular structure featuring chlorine and nitro functional groups. Researchers and industries value it for its versatility in organic synthesis, particularly in constructing complex molecules for drug discovery and crop protection applications.

In recent years, the demand for 4,6-Dichloro-2-methyl-3-nitropyridine has surged due to its relevance in developing next-generation APIs (Active Pharmaceutical Ingredients). Its electron-deficient pyridine ring makes it a key building block for small-molecule inhibitors, a hot topic in oncology research. Google Trends data shows growing searches for "nitropyridine derivatives in cancer therapy," reflecting its scientific importance. The compound's chloro-nitro synergy also enables precise regioselective reactions, a frequent search term among synthetic chemists.

The synthetic pathways for CAS No. 282102-05-0 often involve halogenation and nitration of pyridine precursors, with optimized methods achieving >90% yields. Analytical techniques like HPLC purity testing and NMR characterization are critical for quality control, as evidenced by PubMed-indexed studies. Environmental considerations have also driven interest in "green chemistry approaches for nitropyridines," with recent patents highlighting solvent-free reactions for this compound.

From a commercial perspective, 4,6-Dichloro-2-methyl-3-nitropyridine suppliers emphasize GMP-compliant manufacturing to meet FDA guidelines for pharmaceutical use. The compound's stability under accelerated degradation conditions (a trending search phrase in stability studies) makes it preferable for long-term storage. Its structure-activity relationships (SAR) are frequently discussed in medicinal chemistry forums, particularly regarding bioisosteric replacements in lead optimization.

Emerging applications include its use in OLED materials and photoactive compounds, aligning with the booming electronic materials market. Laboratory safety protocols stress proper handling of this crystalline solid, with MSDS data indicating standard personal protective equipment requirements. The compound's chromatographic separation parameters are another technical focus area, as shown by increased downloads of related HPLC method papers on research platforms.

Future research directions for 282102-05-0 may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The rise of AI-assisted molecular design has generated new interest in its quantum chemical properties, with computational chemists frequently querying "DFT calculations for nitropyridines." These developments position 4,6-Dichloro-2-methyl-3-nitropyridine as a compound with sustained scientific and industrial relevance.